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Introduction

Genocodeine, known scientifically as codeine-N-oxide, is a metabolite of codeine, a widely
used opioid analgesic. While not a major metabolic product, its formation and chemical
properties are of interest to researchers in drug metabolism, pharmacology, and forensic
science. This technical guide provides a comprehensive overview of genocodeine, detailing its
discovery and history within the broader context of codeine metabolism, its physicochemical
properties, and its place in the metabolic pathway of its parent compound. Due to the limited
specific research on genocodeine, this document focuses on its characteristics and situates it
within the well-established metabolic framework of codeine.

Discovery and History

Codeine was first isolated from morphine in 1832 by French chemist Pierre-Jean Robiquet.[1]
The understanding of its metabolism has evolved significantly since then. The major metabolic
pathways, including O-demethylation to morphine and glucuronidation, were identified as
central to its analgesic effect. The formation of N-oxide metabolites from parent opioid
compounds is a recognized, albeit often minor, metabolic route.[2] Codeine-N-oxide, or
genocodeine, is formed through the oxidation of the tertiary amine in the codeine molecule.[2] It
has been studied as a potential pharmaceutical drug but is noted to be considerably weaker
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than codeine.[2] In the United States, codeine-N-oxide is classified as a Schedule | controlled
substance, indicating a high potential for abuse and no currently accepted medical use.[2][3][4]

Physicochemical Properties of Genocodeine

A summary of the key quantitative data for genocodeine (codeine-N-oxide) is presented in the
table below, allowing for easy reference.

Property Value Source

Chemical Formula C18H21NOa [2]

Molar Mass 315.369 g-mol—1 [2]

CAS Number 3688-65-1 [2]

DEAACSCN 9053 [2]
Schedule | Controlled

Legal Status (US) [2](3][4]
Substance

Codeine Metabolism: A Broader Perspective

To understand the significance of genocodeine, it is essential to view it within the complete
metabolic pathway of codeine. Codeine is extensively metabolized in the liver, with several key
enzymatic reactions leading to various metabolites.

Major Metabolic Pathways of Codeine:

o O-demethylation to Morphine: This is a critical pathway for the analgesic effect of codeine, as
morphine is a much more potent opioid receptor agonist. This reaction is primarily catalyzed
by the cytochrome P450 enzyme CYP2D6. The genetic polymorphism of CYP2D6 leads to
significant variability in the analgesic response to codeine among individuals.

e Glucuronidation to Codeine-6-glucuronide (C6G): This is the most abundant metabolic
pathway, where codeine is conjugated with glucuronic acid. C6G is pharmacologically active,
though less so than morphine.
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» N-demethylation to Norcodeine: This pathway is catalyzed mainly by CYP3A4 and results in
the formation of norcodeine, a less active metabolite.[5]

Minor Metabolic Pathway: N-oxidation to Genocodeine
(Codeine-N-oxide)
The formation of genocodeine occurs through the N-oxidation of the tertiary amine of the

codeine molecule. This is generally considered a minor pathway in the overall metabolism of

codeine.

The following diagram illustrates the metabolic pathways of codeine, including the formation of

genocodeine.
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Metabolic fate of codeine in the human body.

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of genocodeine are
scarce in publicly available literature. However, general methods for the N-oxidation of tertiary
amines and the analysis of codeine and its metabolites are well-established.
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Synthesis of N-Oxides from Tertiary Amines (General
Protocol)

The synthesis of N-oxides from tertiary amines, such as codeine, is a standard organic
chemistry transformation. A common method involves the use of an oxidizing agent, such as a
peroxy acid.

Workflow for N-Oxide Synthesis:
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General Workflow for N-Oxide Synthesis

Tertiary Amine
(e.g., Codeine)

Dissolve in a suitable
organic solvent (e.g., chloroform)

Add oxidizing agent

(e.g., m-CPBA) dropwise
at a controlled temperature

Monitor reaction progress
(e.g., by TLC or LC-MS)

'

Quench excess oxidant
and perform aqueous workup

'

Purify the N-oxide product
(e.g., by column chromatography
or recrystallization)

'

Characterize the final product
(e.g., by NMR, MS, IR)

Pure N-Oxide
(e.g., Genocodeine)
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Simplified Logic of Codeine's Analgesic Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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